Cas no 35461-99-5 (3-(Furan-2-yl)benzoic acid)

3-(Furan-2-yl)benzoic acid is a versatile compound with significant advantages in organic synthesis. It serves as a key intermediate in the synthesis of various biologically active molecules due to its ability to form stable conjugates. The compound exhibits high purity and excellent stability, making it ideal for use in both research and industrial applications. Its structural features facilitate its integration into complex molecules, thereby expanding the scope of synthetic chemistry.

3-(Furan-2-yl)benzoic acid structure

Product Name:3-(Furan-2-yl)benzoic acid

CAS No:35461-99-5

MF:C₁₁H₈O₃

MW:188.179423332214

MDL:MFCD02690979

CID:821123

PubChem ID:5037933

Update Time:2025-07-18

3-(Furan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(Furan-2-yl)benzoic acid
- 3-(2-Furyl)benzoic acid
- 3-FUR-2-YLBENZOIC ACID
- 3-furan-2-yl-benzoic acid
- AC1NN725
- CTK4H4612
- Oprea1_256261
- Oprea1_369042
- SureCN941410
- Benzoic acid, 3-(2-furanyl)-
- m-(2-Furyl)benzoic acid
- RQVVFGRDMHDHNI-UHFFFAOYSA-N
- SBB090733
- STK011653
- 3-(2-furyl)benzoic acid, AldrichCPR
- AK105471
- BB 0222415
- SCHEMBL941410
- Z57085005
- PS-5902
- SB60913
- AKOS004119290
- 35461-99-5
- DTXSID30407689
- BDBM50607378
- DB-069212
- 3-(furan-2-yl)benzoicacid
- C74827
- MFCD02690979
- CS-0156956
- CHEMBL5219161
- EN300-8574619
- MDL： MFCD02690979
- Inchi： 1S/C11H8O3/c12-11(13)9-4-1-3-8(7-9)10-5-2-6-14-10/h1-7H,(H,12,13)
- InChI Key： RQVVFGRDMHDHNI-UHFFFAOYSA-N
- SMILES： O1C=CC=C1C1C=CC=C(C(=O)O)C=1

Computed Properties

Exact Mass: 188.04734
Monoisotopic Mass: 188.047344113g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.4
XLogP3: 2.2

Experimental Properties

Color/Form: No data available
Density: 1.3±0.1 g/cm3
Melting Point: 157 °C
Boiling Point: 366.4℃/760mmHg
Flash Point: 175.4±23.2 °C
Refractive Index: 1.581
PSA: 50.44
Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(Furan-2-yl)benzoic acid Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Sealed in dry,Room Temperature

3-(Furan-2-yl)benzoic acid Pricemore >>

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